Cas no 301194-29-6 (N-(2,4-Difluorophenyl)-2-{[4-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)butyl]sulfanyl}acetamide)

N-(2,4-Difluorophenyl)-2-{[4-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)butyl]sulfanyl}acetamide structure
301194-29-6 structure
Product Name:N-(2,4-Difluorophenyl)-2-{[4-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)butyl]sulfanyl}acetamide
CAS No:301194-29-6
MF:C20H20F4N2O2S2
MW:460.508616447449
CID:5704637
PubChem ID:4215969
Update Time:2023-10-31

N-(2,4-Difluorophenyl)-2-{[4-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)butyl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • JS-1441
    • N-(2,4-difluorophenyl)-2-{[4-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)butyl]sulfanyl}acetamide
    • 2,2'-(butane-1,4-diylbis(sulfanediyl))bis(N-(2,4-difluorophenyl)acetamide)
    • AKOS005106303
    • 2-[4-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylbutylsulfanyl]-N-(2,4-difluorophenyl)acetamide
    • 301194-29-6
    • 2-((4-((2-(2,4-Difluoroanilino)-2-oxoethyl)sulfanyl)butyl)sulfanyl)-N-(2,4-difluorophenyl)acetamide
    • 2-[(4-([2-(2,4-DIFLUOROANILINO)-2-OXOETHYL]SULFANYL)BUTYL)SULFANYL]-N-(2,4-DIFLUOROPHENYL)ACETAMIDE
    • Acetamide, 2,2'-[1,4-butanediylbis(thio)]bis[N-(2,4-difluorophenyl)- (9CI)
    • N-(2,4-Difluorophenyl)-2-{[4-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)butyl]sulfanyl}acetamide
    • Inchi: 1S/C20H20F4N2O2S2/c21-13-3-5-17(15(23)9-13)25-19(27)11-29-7-1-2-8-30-12-20(28)26-18-6-4-14(22)10-16(18)24/h3-6,9-10H,1-2,7-8,11-12H2,(H,25,27)(H,26,28)
    • InChI Key: LVADBJRXZVCKBG-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(=CC=1F)F)=O)CCCCSCC(NC1C=CC(=CC=1F)F)=O

Computed Properties

  • Exact Mass: 460.09023288g/mol
  • Monoisotopic Mass: 460.09023288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 11
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.406±0.06 g/cm3(Predicted)
  • Boiling Point: 614.1±55.0 °C(Predicted)
  • pka: 11.37±0.70(Predicted)
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